5-(2-Methoxy-5-trifluoromethylphenyl)-2-methylphenol, 95%

• IUPAC Name: 5-[2-methoxy-5-(trifluoromethyl)phenyl]-2-methylphenol
• InChI: InChI=1S/C15H13F3O2/c1-9-3-4-10(7-13(9)19)12-8-11(15(16,17)18)5-6-14(12)20-2/h3-8,19H,1-2H3
• InChI Key: CMDDUVQDLDSLKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=CC(=C2)C(F)(F)F)OC)O
• Molecular Formula: C15H13F3O2
• DSSTOX Substance ID: DTXSID60684047
• Molecular Weight: 282.26 g/mol
• CAS RN: 1261942-38-4

Description

5-(2-Methoxy-5-trifluoromethylphenyl)-2-methylphenol, 95%, is a synthetic compound that has been studied for its potential applications in scientific research and laboratory experiments. This compound is also known as 2-methyl-5-(2-methoxy-5-trifluoromethylphenyl)phenol, and it is a colorless to white crystalline solid. It is soluble in organic solvents such as dimethyl sulfoxide, acetone, and ethanol. It has a melting point of 58-59°C and a boiling point of 241-242°C. This compound has been studied for its potential applications in biological systems, as well as its potential as a precursor for other compounds.

Scientific Research Applications

5-(2-Methoxy-5-trifluoromethylphenyl)-2-methylphenol, 95%, has been studied for its potential applications in scientific research and laboratory experiments. It has been used as a precursor for the synthesis of other compounds, such as 5-trifluoromethyl-2-methylphenol and 5-trifluoromethyl-2-methoxy-5-methylphenol. It has also been studied for its potential use as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. Additionally, this compound has been studied for its potential use as an antioxidant, as it has been shown to reduce the formation of free radicals.

Mechanism of Action

The mechanism of action of 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methylphenol, 95%, is not fully understood. It is believed that this compound works by inhibiting the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. Additionally, this compound has been shown to reduce the formation of free radicals, which can lead to oxidative damage and the development of various diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methylphenol, 95%, are not fully understood. However, it has been studied for its potential use as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. Additionally, this compound has been studied for its potential use as an antioxidant, as it has been shown to reduce the formation of free radicals.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methylphenol, 95%, for laboratory experiments include its low toxicity, its availability in a crystalline form, and its relatively low cost. Additionally, this compound is relatively stable and can be stored for extended periods of time without significant degradation. However, there are some limitations to using this compound in laboratory experiments. For example, it has a relatively low solubility in water and some organic solvents, which can make it difficult to dissolve in certain solutions. Additionally, its relatively high melting point can make it difficult to handle in some laboratory settings.

Future Directions

The potential future directions for 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methylphenol, 95%, include further studies of its potential applications in scientific research and laboratory experiments. Additionally, further studies of its potential use as an inhibitor of cytochrome P450 enzymes and its potential use as an antioxidant should be explored. Additionally, further studies of its biochemical and physiological effects should be conducted to better understand its potential therapeutic applications. Finally, further studies of its solubility in different solvents and its stability in different laboratory settings should be conducted to optimize its use in laboratory experiments.

Synthesis Methods

The synthesis of 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methylphenol, 95%, involves a three-step process. The first step involves the reaction of 2-methylphenol with trifluoroacetic anhydride in the presence of triethylamine at a temperature of 80°C. This reaction yields 5-(2-methoxy-5-trifluoromethylphenyl)-2-methylphenol. The second step involves the reduction of the compound with hydrogen gas in the presence of a palladium catalyst at a temperature of 100°C. This reaction yields 5-(2-methoxy-5-trifluoromethylphenyl)-2-methylphenol, 95%. The third step involves the purification of the compound by recrystallization from a mixture of ethanol and water.